Cas no 7469-21-8 (N-(benzylsulfonyl)-beta-alanine)

• Product Name: N-(benzylsulfonyl)-beta-alanine
• CAS No: 7469-21-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 979887
• PubChem ID: 344425
• Update Time: 2025-04-19

N-(benzylsulfonyl)-beta-alanine Chemical and Physical Properties

Names and Identifiers

• N-(benzylsulfonyl)-beta-alanine
• 3-(benzylsulfonylamino)propanoic acid
• 3-(phenylmethylsulfonamido)propanoic acid
• 3-[(BENZYLSULFONYL)AMINO]PROPANOIC ACID
• AC1L80IQ
• AG-C-42208
• CTK7J4446
• NSC401321
• SureCN3187084
• SCHEMBL3187084
• NSC-401321
• DTXSID60322472
• 7469-21-8
• AKOS000129168
• DB-365670

• Inchi： 1S/C10H13NO4S/c12-10(13)6-7-11-16(14,15)8-9-4-2-1-3-5-9/h1-5,11H,6-8H2,(H,12,13)
• InChI Key： VCDVAUPEJMHMOP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 243.05659
• Monoisotopic Mass: 243.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 460°C at 760 mmHg
• Flash Point: 232°C
• Refractive Index: 1.575
• PSA: 83.47
• LogP: 2.05240